1-(azepan-1-yl)-2-(5,6-dimethyl-1H-benzimidazol-1-yl)propan-1-one

• IUPAC Name: 1-(azepan-1-yl)-2-(5,6-dimethylbenzimidazol-1-yl)propan-1-one
• InChI: InChI=1S/C18H25N3O/c1-13-10-16-17(11-14(13)2)21(12-19-16)15(3)18(22)20-8-6-4-5-7-9-20/h10-12,15H,4-9H2,1-3H3
• InChI Key: UILCGAPKOQWHHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)C(C)C(=O)N3CCCCCC3
• Molecular Formula: C18H25N3O
• Molecular Weight: 299.4 g/mol

Description

1-(azepan-1-yl)-2-(5,6-dimethyl-1H-benzimidazol-1-yl)propan-1-one is a chemical compound that belongs to the class of benzimidazole derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Chemical Properties

• Heterocyclic Compound Reactions

  A study by Acheson and Verlander (1972) discusses the addition reactions of heterocyclic compounds, including the formation of azepino-[1,2-a]benzimidazoles. These compounds were synthesized through reactions involving benzimidazole derivatives, highlighting the structural diversity achievable through such chemical processes (Acheson & Verlander, 1972).

• Benzimidazole Fused-1,4-Oxazepines Synthesis

  Almansour et al. (2016) synthesized benzimidazole-tethered oxazepine heterocyclic hybrids, demonstrating their structural determination through spectroscopic methods and theoretical studies. This research provides insight into the synthetic versatility of benzimidazole derivatives and their potential applications in designing novel compounds with desired properties (Almansour et al., 2016).

Potential Applications

• Antimicrobial Activity

  Wen et al. (2016) reported the synthesis of N-alkylated benzimidazole derivatives showing significant antimicrobial activity, particularly against Bacillus subtilis and Bacillus proteus. This study suggests the potential of benzimidazole derivatives in developing new antimicrobial agents (Wen et al., 2016).

• Antitumor and Cytotoxicity Studies

  The synthesis of benzimidazole derivatives containing cyclopropane fused onto various alicyclic rings has been explored for their potential antitumor properties. Hehir et al. (2008) found that dimethyl group substituents could significantly influence the cytotoxicity of these compounds, highlighting the importance of structural modifications in designing effective antitumor agents (Hehir et al., 2008).

• Anticonvulsant and Antibacterial Evaluation

  Novel benzotriazole derivatives were synthesized and evaluated for their antibacterial, antifungal, and anticonvulsant activities by Rajasekaran et al. (2006). This work underscores the therapeutic potential of benzimidazole and related heterocyclic compounds in treating various conditions (Rajasekaran et al., 2006).